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Compound of Interest

Compound Name: hCAXII-IN-2

Cat. No.: B12412275 Get Quote

For researchers, scientists, and drug development professionals utilizing the carbonic

anhydrase inhibitor hCAXII-IN-2, also known as U-104 or SLC-0111, a comprehensive

understanding of proper handling and disposal procedures is paramount to ensure laboratory

safety and environmental protection. This guide provides essential, step-by-step information for

the safe management and disposal of hCAXII-IN-2.

Chemical and Physical Properties
A summary of the key physical and chemical properties of hCAXII-IN-2 is provided below to

inform safe handling and storage practices.

Property Value

Chemical Name
4-[[[(4-Fluorophenyl)amino]carbonyl]amino]-

benzenesulfonamide

Synonyms U-104, SLC-0111

Molecular Formula C₁₃H₁₂FN₃O₃S

Molecular Weight 309.32 g/mol

Appearance Solid

Solubility Soluble in DMSO
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Safety and Handling
hCAXII-IN-2 is classified as a chemical that causes serious eye irritation (H319).[1] All

personnel handling this compound should adhere to the following safety protocols:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with

side shields or goggles, a lab coat, and chemical-resistant gloves.

Engineering Controls: Handle the compound in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation of dust or aerosols.

Hygiene: Avoid contact with skin and eyes. Do not eat, drink, or smoke in areas where the

chemical is handled. Wash hands thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials.

Disposal Protocol
The proper disposal of hCAXII-IN-2 is critical to prevent environmental contamination and

ensure compliance with regulations. The following step-by-step protocol should be followed:

Waste Identification and Segregation:

All materials contaminated with hCAXII-IN-2, including unused product, solutions,

contaminated labware (e.g., pipette tips, vials), and personal protective equipment (gloves,

etc.), must be treated as chemical waste.

Do not mix hCAXII-IN-2 waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) department.

Containerization:

Collect all hCAXII-IN-2 waste in a designated, leak-proof, and clearly labeled hazardous

waste container.

The container must be compatible with the chemical properties of the waste.
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The label should clearly state "Hazardous Waste" and include the full chemical name:

"hCAXII-IN-2 (4-[[[(4-Fluorophenyl)amino]carbonyl]amino]-benzenesulfonamide)".

Storage of Waste:

Store the hazardous waste container in a designated, secure area, away from general

laboratory traffic.

Ensure the storage area is well-ventilated and has secondary containment to prevent the

spread of material in case of a leak.

Arranging for Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Provide them with all necessary information about the waste, including its chemical

composition and quantity.

Follow all institutional and local regulations for the final disposal of the chemical waste,

which will likely involve incineration by a licensed waste disposal contractor.

Experimental Workflow for Disposal
The following diagram illustrates the logical flow for the proper disposal of hCAXII-IN-2.
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hCAXII-IN-2 Disposal Workflow Diagram
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Toxicological and Ecotoxicological Data
While specific LD50 and comprehensive environmental toxicity data for hCAXII-IN-2 are not

readily available in the public domain, its classification as an eye irritant and its use as a

biologically active compound in cancer research necessitate that it be handled as a hazardous

substance. Studies on a 4-pyridyl analog of SLC-0111 have shown cytotoxicity against various

cancer cell lines and also some toxicity toward normal cells.[2] The general class of

sulfonamides can persist in the environment and may have ecotoxicological effects. Therefore,

direct release into the environment must be strictly avoided.

By adhering to these safety and disposal procedures, researchers can minimize risks to

themselves and the environment while working with hCAXII-IN-2. Always consult your

institution's specific safety guidelines and EHS department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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